4-(4-phenyl-1H-pyrazol-1-yl)butanoic acid

• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 4-(4-phenylpyrazol-1-yl)butanoic acid
• InChI: InChI=1S/C13H14N2O2/c16-13(17)7-4-8-15-10-12(9-14-15)11-5-2-1-3-6-11/h1-3,5-6,9-10H,4,7-8H2,(H,16,17)
• InChI Key: UUQKQMFZIHALIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(N=C2)CCCC(=O)O

Description

4-(4-phenyl-1H-pyrazol-1-yl)butanoic acid is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 4-(4-phenyl-1H-pyrazol-1-yl)butanoate (273 mg, 1.06 mmole) in methanol (5 ml) and 1N NaOH (5 mL) was stirred at room temperature for 2 hours. The reaction mixture was adjusted to be acidic (pH=3-4) with 6 N HCl with an ice bath and then extracted with EtOAc (3×). The combined organic phases were washed with water and brine, dried over Na2SO4, filtered and concentrated to give the desired product (190 mg, 78%). LCMS calculated for C13H15N2O2 (M+H): 231.1; found: 231.1.